Liperfluo: A Technical Guide to the Principle and Application in Lipid Peroxidation Detection
Liperfluo: A Technical Guide to the Principle and Application in Lipid Peroxidation Detection
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of Liperfluo, a fluorescent probe for the specific detection of lipid peroxides. It details the core principles of its mechanism, comprehensive experimental protocols for its application in cellular assays, and a summary of key quantitative data. This document is intended to equip researchers with the necessary information to effectively utilize Liperfluo in studies related to oxidative stress, particularly in the context of ferroptosis and drug discovery.
Core Principle of Liperfluo
Liperfluo is a perylene (B46583) derivative specifically designed for the detection of lipid peroxides.[1][2] Its chemical name is N-(4-Diphenylphosphinophenyl)-N'-(3,6,9,12-tetraoxatridecyl)perylene-3,4,9,10-tetracarboxydiimide.[1] The fundamental principle of Liperfluo lies in its specific reaction with lipid peroxides, which induces a significant increase in its fluorescence emission.[2][3]
The Liperfluo molecule contains a phosphine (B1218219) moiety that is selectively oxidized by lipid hydroperoxides (LOOH).[4] In its native, unoxidized state, Liperfluo exhibits minimal fluorescence. However, upon oxidation by lipid peroxides, it is converted to a highly fluorescent form.[2][3] A key feature of Liperfluo is its behavior in different environments. The oxidized form of Liperfluo is nearly non-fluorescent in aqueous media but exhibits strong fluorescence in lipophilic environments such as cell membranes.[5][6] This property makes it exceptionally well-suited for imaging lipid peroxidation within cellular membranes.[5][6]
Liperfluo is distinct from many other reactive oxygen species (ROS) probes as it demonstrates high selectivity for lipid peroxides over other ROS such as hydrogen peroxide (H₂O₂), hydroxyl radicals (•OH), superoxide (B77818) (O₂•⁻), nitric oxide (NO), and peroxynitrite (ONOO⁻).[7] This specificity is crucial for accurately assessing lipid peroxidation without confounding signals from other reactive species.
The probe has an excitation maximum at approximately 488 nm and an emission maximum in the range of 500-550 nm.[7] An alternative excitation wavelength is 524 nm with an emission peak at 535 nm for the oxidized form.[1][2][3] These spectral properties help to minimize photodamage to cells and reduce autofluorescence, thereby enhancing the signal-to-noise ratio in imaging experiments.[1][2][6]
A significant application of Liperfluo is in the study of ferroptosis, a form of regulated cell death characterized by iron-dependent accumulation of lipid peroxides.[1][6] Liperfluo allows for the direct visualization and quantification of this key event in the ferroptotic pathway.
Mechanism of Action and Detection Workflow
The following diagrams illustrate the principle of Liperfluo's action and a general experimental workflow for its use in cellular assays.
Caption: Liperfluo oxidation by lipid peroxides leading to fluorescence.
Caption: A typical experimental workflow for using Liperfluo.
Quantitative Data Summary
The following tables summarize the quantitative parameters for Liperfluo usage as cited in various experimental protocols.
Table 1: Liperfluo Probe Concentrations and Incubation Times
| Cell Line/System | Liperfluo Concentration | Incubation Time | Application | Reference |
| SH-SY5Y Cells | 20 µM | 15 minutes | Microscopy | [1][2] |
| L929 Cells | 1 µM | 30 minutes | Confocal Microscopy | [1] |
| HeLa Cells | 1 µM | 30 minutes | Confocal Microscopy | [5] |
| A549 Cells | 5 µM | 30 minutes | Microscopy | [5] |
| General Protocol | Optimize concentration | 30 minutes | Microscopy/Flow Cytometry | [3][5] |
| MEFs | Not specified | 1 hour | Fluorescence Microscopy | [8] |
| General (Microscopy) | 10 µM | 30 minutes | Confocal Microscopy | [9] |
| General (Flow Cytometry) | 10 µM | 30 minutes | Flow Cytometry | [9] |
Table 2: Inducers of Lipid Peroxidation and Their Working Concentrations
| Inducer | Cell Line | Concentration | Incubation Time | Reference |
| tert-Butyl hydroperoxide (t-BHP) | L929 Cells | 250 µM | 2 hours | [1] |
| t-BHP | HeLa Cells | 500 µM | 1 hour | [5] |
| Cumene Hydroperoxide | SH-SY5Y Cells | 100 µM | 2 hours | [1][2] |
| 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (AIPH) | SH-SY5Y Cells | 6 mM | 2 hours | [1][2] |
| Erastin | A549 Cells | 50 µM | Overnight | [5] |
Detailed Experimental Protocols
The following are detailed methodologies for key experiments cited in the literature.
Detection of Lipid Peroxidation in Cultured Cells by Fluorescence Microscopy
This protocol is adapted from procedures used for SH-SY5Y and L929 cells.[1][2]
-
Cell Seeding: Seed cells (e.g., 2.5 x 10⁵ to 6.0 x 10⁵ cells/well) in a suitable plate for microscopy (e.g., 6-well plate or 35 mm glass-bottom dish) and culture overnight at 37°C in a CO₂ incubator.[1][2]
-
Induction of Lipid Peroxidation (Optional): To induce lipid peroxidation, treat the cells with an appropriate agent. For example, add Cumene Hydroperoxide to a final concentration of 100 µM or AIPH to a final concentration of 6 mM and incubate at 37°C for 2 hours.[1][2] Alternatively, for other inducers like t-BHP, a final concentration of 250 µM for 2 hours can be used.[1]
-
Liperfluo Staining:
-
Prepare a Liperfluo working solution. A 1 mM stock solution in DMSO is typically prepared first.[3] This can be further diluted in serum-free medium or an appropriate buffer like HBSS to the desired final concentration (e.g., 1-20 µM).[1][2][5]
-
Remove the culture medium from the cells.
-
Add the Liperfluo working solution and incubate at 37°C for 15-30 minutes.[1][2]
-
-
Washing: Remove the Liperfluo solution and wash the cells twice with serum-free medium or an appropriate buffer (e.g., PBS or HBSS).[5]
-
Imaging: Observe the cells under a fluorescence microscope using appropriate filter sets (e.g., excitation at 488 nm and emission at 500-550 nm).[1][5]
Detection of Lipid Peroxidation in Cultured Cells by Flow Cytometry
This protocol is a generalized procedure based on available data.[1][9]
-
Cell Seeding and Treatment: Seed cells in a multi-well plate (e.g., 6-well plate) and culture overnight. Treat cells with an inducer of lipid peroxidation as described in the microscopy protocol.[1]
-
Liperfluo Staining:
-
Cell Harvesting:
-
Remove the staining solution and wash the cells twice with PBS.[1]
-
Harvest the cells using trypsinization.
-
Neutralize the trypsin with complete medium and collect the cells into a microtube.
-
-
Flow Cytometry Analysis: Resuspend the cells in fresh PBS and analyze the fluorescence using a flow cytometer with excitation at 488 nm and emission detection in the green channel (e.g., 500-550 nm).[1][9]
Signaling Pathway Context: Ferroptosis
Liperfluo is a valuable tool for studying ferroptosis, an iron-dependent form of regulated cell death driven by the accumulation of lipid peroxides. The diagram below outlines the core aspects of this pathway and the role of Liperfluo in its detection.
Caption: Role of Liperfluo in detecting lipid peroxides in ferroptosis.
References
- 1. Lipid Peroxide Detection Liperfluo | CAS 1448846-35-2 Dojindo [dojindo.com]
- 2. dojindo.com [dojindo.com]
- 3. interchim.fr [interchim.fr]
- 4. Oxidation kinetics of fluorescent membrane lipid peroxidation indicators - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Liperfluo L248_2 manual | DOJINDO [dojindo.com]
- 6. Dojindo Molecular Technologies Inc Liperfluo(50UGx5) is used to monitor | Fisher Scientific [fishersci.com]
- 7. caymanchem.com [caymanchem.com]
- 8. Lipid peroxidation and the subsequent cell death transmitting from ferroptotic cells to neighboring cells - PMC [pmc.ncbi.nlm.nih.gov]
- 9. 2.8. Lipid Peroxidation Assays [bio-protocol.org]
